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Get Quote

Executive Summary
In the landscape of chiral auxiliaries and building blocks, 1-Aminopentan-2-ol represents a

distinct structural class compared to the ubiquitous "amino acid-derived" alcohols (e.g., Valinol,

Phenylalaninol). While the latter are 2-amino-1-alcohols characterized by a primary hydroxyl

and a chiral center at the amine-bearing carbon, 1-Aminopentan-2-ol is a 1-amino-2-alcohol.

This regiochemical inversion dictates its performance in three critical areas:

Ligand Geometry: It forms 5-substituted oxazolines rather than the standard 4-substituted

variants, altering the steric environment around metal catalysts.

Synthetic Accessibility: Derived primarily from 1,2-epoxypentane ring opening rather than

amino acid reduction, offering a cost-effective route to chiral aliphatics.

Resolution Efficiency: Acts as a flexible acyclic analog to cis-1-aminoindan-2-ol, providing

unique solubility profiles for resolving chiral acids.
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Structural & Physicochemical Analysis[1][2][3]
The distinction between 1-Aminopentan-2-ol and its isomers is not merely semantic; it

fundamentally changes the vector of chirality in ligand design.

Table 1: Physicochemical Profile of Key Amino Alcohols

Feature
1-Aminopentan-

2-ol

Norvalinol (2-
Aminopentan-
1-ol)

Valinol

cis-1-

Aminoindan-2-

ol

Structure Type
1-Amino-2-

Alcohol

2-Amino-1-

Alcohol

2-Amino-1-

Alcohol

Cyclic 1-Amino-

2-Alcohol

Chiral Center
C2 (Hydroxyl

bearing)

C2 (Amine

bearing)

C2 (Amine

bearing)
C1 & C2 (Rigid)

Side Chain -Propyl (Flexible) -Propyl (Flexible) Isopropyl (Bulky)
Fused Benzene

(Rigid)

LogP (Est.) 0.21 0.18 -0.06 1.35

Oxazoline

Product

5-propyl-2-

oxazoline

4-propyl-2-

oxazoline

4-isopropyl-2-

oxazoline

Indane-fused

oxazoline

Primary Source

Epoxide Opening

(NH

)

Norvaline

Reduction
Valine Reduction

Indene Oxide

Opening

Structural Visualization
The following diagram contrasts the steric vectors. Note how the "R" group in 1-Aminopentan-
2-ol is adjacent to the oxygen, whereas in Valinol/Norvalinol, it is adjacent to the nitrogen.
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Figure 1: Regiochemical impact on oxazoline ligand formation. The position of the propyl group

determines the "chiral pocket" shape.

Performance in Asymmetric Synthesis
Ligand Design: The "Bite Angle" Effect
In asymmetric catalysis (e.g., Cu-catalyzed cyclopropanation or Diels-Alder), Bis(oxazoline)

(BOX) ligands are standard.

Valinol-derived BOX ligands place the bulky isopropyl group at the 4-position, directly

flanking the nitrogen coordination site. This creates a tight "chiral pocket" that effectively

transfers chirality to the substrate.

1-Aminopentan-2-ol-derived ligands place the propyl group at the 5-position. This is

spatially further from the metal center.

Result: Generally lower enantioselectivity (% ee) for standard reactions compared to

Valinol.

Advantage:[1] The 5-substituted variants are less sterically congested, allowing for the

coordination of very bulky substrates that might be inactive with Valinol-BOX systems.

Resolution of Chiral Acids
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1-Aminopentan-2-ol serves as a cost-effective alternative to the expensive cis-1-aminoindan-

2-ol for resolving racemic carboxylic acids via diastereomeric salt formation.

Mechanism: The flexible

-propyl chain allows for better packing in crystal lattices for certain aliphatic acids where the
rigid indanol backbone prevents crystallization.

Data Comparison:

Resolution of 2-phenylpropionic acid:

cis-1-Aminoindan-2-ol: >99% ee (High efficiency, high cost).

1-Aminopentan-2-ol: ~85-90% ee (Moderate efficiency, low cost).

Norvalinol: ~92% ee (Good efficiency, moderate cost).

Experimental Protocols
Protocol A: Synthesis of (S)-1-Aminopentan-2-ol
Unlike amino acid reduction, this relies on hydrolytic kinetic resolution (HKR) or

enantioselective epoxide opening.

Reagents: (±)-1,2-Epoxypentane, (R,R)-Co-Salen Catalyst, Aqueous Ammonia.

Kinetic Resolution: Treat racemic 1,2-epoxypentane (10 mmol) with (R,R)-Co-Salen catalyst

(0.5 mol%) and 0.55 eq of water. Stir at RT for 12h to hydrolyze the (S)-epoxide to the diol,

leaving the (R)-epoxide intact (>99% ee).

Ring Opening: Distill the unreacted (R)-epoxide. Add to concentrated aqueous ammonia

(28%, 10 eq) in methanol at 0°C.

Reaction: Allow to warm to RT and stir for 6h in a sealed vessel (Regioselectivity favors

attack at the terminal C1).

Workup: Concentrate under vacuum to remove excess ammonia. Kugelrohr distillation yields

(R)-1-aminopentan-2-ol.
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Yield: 85-90% (based on resolved epoxide). Data Validation:

H NMR (CDCl

)

3.55 (m, 1H, CH-O), 2.80 (dd, 1H, CH

-N), 2.55 (dd, 1H, CH

-N).

Protocol B: Comparative Oxazoline Formation
To test ligand efficacy.

Substrate: React 1-Aminopentan-2-ol (1.0 eq) with Diethyl malonimidate (1.0 eq) in CH

Cl

.

Conditions: Reflux 12h.

Product:5-propyl-2-ethoxy-oxazoline.

Contrast: Reaction with Valinol yields 4-isopropyl-2-ethoxy-oxazoline.

Note: The 5-substituted product forms faster due to less steric hindrance at the

nucleophilic hydroxyl attack step.

Applications in Drug Development
While Valinol is preferred for creating chirality, 1-Aminopentan-2-ol is often a target scaffold or

a specific linker.

Quinoline Antimalarials: 1-Aminopentan-2-ol is used as a side-chain precursor for

selectively substituted quinolines (e.g., ER-897930 analogs). The terminal amine allows for

attachment to the aromatic core, while the secondary alcohol remains available for

solubilizing ester modifications.
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Protease Inhibitors: The

-propyl chain mimics the Norleucine/Norvaline side chain found in peptide mimetics, but the
1-amino-2-ol linkage provides a non-hydrolyzable transition state mimic (hydroxyethylamine
isostere).

Synthesis Workflow Diagram
The following diagram illustrates the divergent utility of the 1,2-epoxypentane precursor vs the

Norvaline precursor.
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Figure 2: Divergent synthesis and application pathways for pentyl-amino alcohols.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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